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An In-depth Technical Guide on the Isolation of Streptomycin from Streptomyces griseus

This technical guide provides a comprehensive overview for researchers, scientists, and drug
development professionals on the isolation of streptomycin from its natural source, the soil
bacterium Streptomyces griseus. The discovery of streptomycin in 1943 was a landmark in
medicine, offering the first effective treatment for tuberculosis.[1][2] This document details the
fermentation process, extraction, purification, and quantification of this vital aminoglycoside
antibiotic.

Fermentation of Streptomyces griseus for
Streptomycin Production

The production of streptomycin is achieved through a carefully controlled fermentation process
of Streptomyces griseus.[1][3] The process is typically carried out under submerged aerobic
conditions and can be divided into three distinct phases.[3][4][5]

During the initial phase, which lasts for about 24 to 48 hours, there is rapid growth of the
bacterial mycelium with little to no streptomycin production.[2][4][5] The proteolytic activity of
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the bacterium on the nitrogen source in the medium, often soybean meal, leads to the release
of ammonia and a subsequent rise in pH.[3][4]

The second phase is characterized by the significant production of streptomycin.[3][4][5] In this
stage, mycelial growth slows, and the readily available glucose and ammonia are consumed.[3]
[4] This production phase can last for 5 to 7 days.[1][2][5]

The final phase involves the depletion of carbohydrates, leading to a cessation of streptomycin
production.[3][5] If the fermentation is not harvested at this point, the bacterial cells begin to
lyse, releasing ammonia and causing a sharp increase in pH.[3][5]

Optimal Fermentation Parameters

Optimizing fermentation conditions is crucial for maximizing the yield of streptomycin. Several
key parameters have been identified that significantly influence production.

Parameter Optimal Range/Value Source(s)

7.0 - 8.0 (Maximum growth at

pH 9.0) [21[41[5116][7]
Temperature 25 -30°C (1102103151171
) ] 5 - 10 days (Maximum growth

Incubation Time [L1[2][3]141[5]1(6][7]

> 72 hours)
] High agitation and aeration are

Aeration _ [21[3][41[5]
required.

Carbon Source Glucose, Starch, Rice Bran [415161181

) Soybean Meal, Glycine,
Nitrogen Source _ [4][51[6]1[8]
Peptone, Casein

Fermentation Media Composition

Various media formulations have been developed for the commercial production of
streptomycin. A typical industrial medium includes a carbon source, a nitrogen source, and
mineral salts.[5]
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Component Concentration Source(s)
Glucose 1.0-2.5% [2][4]
Soybean Meal 1.0-4.0% [2][4]
Sodium Chloride (NaCl) 0.25-0.5% [2][4]
Distillers Dried Solubles 0.5% [5]

Experimental Protocols

This section provides detailed methodologies for the key experiments involved in the isolation
and analysis of streptomycin.

Protocol 1: Isolation of Streptomyces griseus from Soil

Objective: To isolate pure cultures of Streptomyces griseus from soil samples.

Materials:

Soil samples (preferably from organic-rich areas)[1]

Sterile saline solution (0.85% NacCl)

Selective agar media (e.g., Starch Casein Agar or Glycerol Yeast Extract Agar)[9]

Sterile petri plates, pipettes, and dilution tubes

Incubator

Procedure:

o Sample Collection: Collect soil samples from various locations rich in organic matter.[1][9]

» Serial Dilution: Prepare a tenfold serial dilution of the soil samples in sterile saline solution.[9]
o Plating: Spread 0.1 mL of each dilution onto the surface of the selective agar plates.[9]

e Incubation: Incubate the plates at 28-30°C for 7-14 days.[9]
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o Colony Selection: Observe the plates for colonies with a characteristic chalky, filamentous
appearance, which is typical of Streptomyces.[9]

 Purification: Isolate individual colonies and subculture them onto fresh agar plates to obtain
pure cultures.[9]

« |dentification: Identify the isolates as Streptomyces griseus based on morphological
characteristics and 16S rRNA gene sequencing.[9]

Protocol 2: Fermentation for Streptomycin Production

Objective: To cultivate Streptomyces griseus under optimal conditions to produce streptomycin.

Materials:

Pure culture of Streptomyces griseus

e Seed medium (e.g., Tryptic Soy Broth or Starch Casein Broth)[6][9]
e Production medium (as described in Table 2)

e Erlenmeyer flasks

o Rotary shaker

* Incubator

Procedure:

e Inoculum Preparation: Inoculate a loopful of the pure S. griseus culture into a flask
containing the seed medium.[1][9]

 Incubation (Seed Culture): Incubate the flask on a rotary shaker at 28-30°C and 150-180 rpm
for 48-72 hours to achieve a high mycelial biomass.[1][4][9]

 Inoculation (Production Culture): Transfer the seed culture to a larger flask containing the
production medium. The inoculum volume should be around 5% (v/v) of the production
medium.
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e Incubation (Production Culture): Incubate the production culture at 28-30°C with vigorous
agitation (180-200 rpm) for 5-10 days.[1][4][5]

e Monitoring: Periodically monitor the fermentation by measuring pH, glucose consumption,
and streptomycin concentration.[9]

Protocol 3: Extraction and Initial Purification of
Streptomycin

Objective: To extract streptomycin from the fermentation broth and perform an initial
purification.

Materials:

Fermentation broth
« Filtration apparatus (e.g., Whatman No. 1 filter paper or centrifugation)[1]
e Activated carbon[2][9]

 Acidic alcohol solution (e.g., acidified methanol) or aqueous acid solution of a ketone (e.g.,
acetone)[9][10][11]

o Acetone or amyl acetate[10]
e Rotary evaporator
Procedure:

e Harvesting: After the fermentation period, separate the mycelial biomass from the broth by
filtration or centrifugation. The resulting cell-free supernatant contains the streptomycin.[1][9]

o Adsorption: Adjust the pH of the supernatant to 6.0-8.0 and add activated carbon to adsorb
the streptomycin.[9][10] Stir the mixture for a sufficient period to ensure complete adsorption.

o Elution: Filter the mixture to collect the streptomycin-laden activated carbon. Elute the
streptomycin from the carbon using an acidic alcohol solution or an aqueous acid solution of
a ketone.[9][10][11]
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» Precipitation: Concentrate the eluate using a rotary evaporator.[1] Precipitate the
streptomycin by adding a solvent such as acetone or amyl acetate (approximately 5
volumes).[9][10]

o Collection: Collect the crude streptomycin precipitate by filtration or centrifugation and dry it.

Protocol 4: Purification by lon-Exchange
Chromatography

Objective: To further purify streptomycin using cation-exchange chromatography.
Materials:

e Crude streptomycin extract

Weakly acidic carboxylic acid cation exchange resin[12][13]

Chromatography column

Equilibration buffer

Elution buffer (e.g., hydrochloric acid or sulfuric acid solution)[5][12]

Fraction collector

Procedure:

Resin Preparation: Pack the chromatography column with the cation exchange resin and
equilibrate it with the appropriate buffer.

o Sample Loading: Dissolve the crude streptomycin extract in the equilibration buffer and load
it onto the column. Streptomycin, being a basic compound, will bind to the negatively
charged resin.

e Washing: Wash the column with the equilibration buffer to remove unbound impurities.[14]

o Elution: Elute the bound streptomycin from the resin using an elution buffer with a lower pH
or a higher salt concentration.[5][12][14] For example, elute with hydrochloric acid.[5]
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o Fraction Collection: Collect the eluate in fractions using a fraction collector.

e Analysis: Analyze the fractions for streptomycin content to identify the fractions containing
the purified antibiotic.

Protocol 5: Quantification of Streptomycin by HPLC

Objective: To determine the concentration and purity of streptomycin using High-Performance
Liquid Chromatography (HPLC).

Materials:
o Purified streptomycin sample
e Streptomycin standard

o HPLC system with a suitable detector (e.g., UV or Evaporative Light Scattering Detector -
ELSD)[15][16]

o Reversed-phase C18 column[6]

» Mobile phase (e.g., a mixture of acetonitrile and water with an ion-pairing agent like
trifluoroacetic acid - TFA)[15]

Procedure:

» Standard Preparation: Prepare a series of standard solutions of known streptomycin
concentrations.

o Sample Preparation: Dissolve the purified streptomycin sample in the mobile phase.

e HPLC Analysis:

[¢]

Set up the HPLC system with the C18 column and the chosen mobile phase.

[e]

Inject the standard solutions to generate a calibration curve.

o

Inject the streptomycin sample.
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» Data Analysis: Compare the peak area of the sample with the calibration curve to determine
the concentration of streptomycin. The presence of other peaks can indicate impurities.[15] A
high-performance liquid chromatography-mass spectrometric method can also be used for

sensitive quantification.[17]

Visualizing the Process and Pathway

Diagrams illustrating the experimental workflow and the biosynthetic pathway provide a clear
visual representation of the complex processes involved in streptomycin isolation.
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Caption: Workflow for the isolation and purification of Streptomycin.
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Streptomycin is a complex molecule synthesized from glucose through multiple biosynthetic
pathways. The molecule consists of three main moieties: streptidine, streptose, and N-methyl-
L-glucosamine.[18] All three components are derived from D-glucose.[18]

Streptidine [Moiety N-methyl-L-gluéosamine Moiety

myo-Inositol Biosynthetic Pathway

l Streptose Moiety

dTDP-D-Glucose

scyllo-Inosamine N-methyl-L-glucosamine

dTDP-dihydrostreptose

Streptidine-6-P

Streptomycin

Click to download full resolution via product page
Caption: Simplified biosynthesis pathway of Streptomycin.

This guide provides a foundational understanding and practical protocols for the isolation of
streptomycin. Researchers are encouraged to consult the cited literature for further details and
to optimize these methods for their specific laboratory conditions and research goals.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BENGHE Foundational & Exploratory

Check Availability & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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